N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(2,3-dimethylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H21N3O4S2/c1-14-4-3-5-18(15(14)2)27-23(29)22-17(8-11-32-22)26-24(27)33-13-21(28)25-16-6-7-19-20(12-16)31-10-9-30-19/h3-8,11-12H,9-10,13H2,1-2H3,(H,25,28)
• InChI Key: LGDRIWGPYDFIOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC5=C(C=C4)OCCO5)C
• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[3-(2,3-dimethylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H21N3O4S2 and its molecular weight is 479.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antifolate Inhibition

Potent Dual Inhibitors of Thymidylate Synthase and Dihydrofolate Reductase : A study synthesized N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3- d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid and its analogues as potential dual inhibitors of human thymidylate synthase (TS) and dihydrofolate reductase (DHFR). The classical analogue was identified as the most potent dual inhibitor of both enzymes known at the time, demonstrating the potential of the thieno[2,3-d]pyrimidine scaffold in developing antifolate drugs (Gangjee et al., 2008).

Structural Analysis

Crystal Structure Insights : Research on the crystal structures of related compounds highlighted their folded conformation, which is stabilized by intramolecular hydrogen bonds. Such structural insights are crucial for understanding the interaction mechanisms of these compounds with biological targets and could inform the design of more effective inhibitors (Subasri et al., 2016).

Antimicrobial and Antifungal Potentials

Antibacterial and Antifungal Agents : A study synthesized 2-[(4-chlorophenyl)sulfonylamino]-N-(un/substituted)phenylacetamides and evaluated them for antimicrobial and antifungal activities. Some compounds, particularly 2-[(4-chlorophenyl)sulfonylamino]-N-(3,5-dimethylphenyl)acetamide, exhibited significant antimicrobial potential with minimal hemolytic activity, indicating their potential as safe and effective antimicrobial agents (Abbasi et al., 2020).

Anti-HIV Activity

Novel Isatin Derivatives with Anti-HIV-1 Activity : Research on novel derivatives of isatin, a compound structurally related to the query chemical, showed promising results against HIV-1. The N-acetyl and 5-methyl derivatives in particular displayed minimum inhibitory concentrations comparable to those of known antiviral agents, suggesting the potential of these compounds in antiviral therapy (Selvam et al., 2004).